Cas no 1803719-30-3 (Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate
• CAS No: 1803719-30-3
• MF: C₁₂H₉F₄NO₃
• MW: 291.198377370834
• CID: 4945120
• Update Time: 2025-10-28

Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9F4NO3/c1-2-19-11(18)5-7-4-10(20-12(14,15)16)8(6-17)3-9(7)13/h3-4H,2,5H2,1H3
• InChI Key： ANMMQQPIHPGBET-UHFFFAOYSA-N
• SMILES： FC1=CC(C#N)=C(C=C1CC(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• XLogP3: 3.1
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate

Comprehensive Overview of Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate (CAS No. 1803719-30-3)

Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate (CAS No. 1803719-30-3) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, fluoro substituent, and trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's ester functionality further enhances its reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate has surged due to their enhanced metabolic stability and lipophilicity, critical properties in modern medicinal chemistry. Researchers are particularly interested in its potential role in developing kinase inhibitors and antiviral agents, aligning with global trends targeting precision medicine and infectious disease control. The compound's CAS No. 1803719-30-3 is frequently searched in academic databases, reflecting its growing relevance.

The synthesis of Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate involves multi-step organic reactions, including nucleophilic aromatic substitution and esterification. Its trifluoromethoxy group is a key structural motif often explored in crop protection chemicals, addressing the agricultural sector's need for eco-friendly pesticide alternatives. This aligns with the rising interest in sustainable agrochemicals, a hot topic in green chemistry forums.

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and HPLC purity testing, ensuring compliance with stringent pharmaceutical standards. Its logP value and hydrogen bond acceptors are frequently analyzed to predict drug-likeness, a common query among computational chemists optimizing ADME properties.

From a commercial perspective, CAS No. 1803719-30-3 is cataloged by major chemical suppliers as a high-purity reference standard. Its pricing and availability trends are monitored by procurement specialists, especially since fluorine-containing building blocks command premium market positions. The compound's stability under GMP storage conditions is another frequently discussed aspect in industrial forums.

Innovative applications of Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate extend to material science, where its aromatic core contributes to developing liquid crystal materials and organic semiconductors. This multidisciplinary utility makes it a recurring subject in patent literature, particularly in electronic device manufacturing technologies.

Environmental considerations regarding fluorinated organic compounds have prompted studies on this molecule's biodegradation pathways. Regulatory bodies increasingly scrutinize persistent organic pollutants, making such data crucial for environmental risk assessments—a trending discussion in regulatory chemistry circles.

For synthetic chemists, optimizing the yield of Ethyl 4-cyano-2-fluoro-5-(trifluoromethoxy)phenylacetate remains an active research area, with recent focus on catalytic fluorination methods and continuous flow chemistry approaches. These methodologies address the pharmaceutical industry's push toward cost-effective synthesis and waste reduction.

The compound's crystal structure and polymorphism characteristics are investigated using X-ray diffraction, important for formulation scientists developing solid dosage forms. Such studies frequently appear in preformulation research publications, highlighting the molecule's physicochemical properties.

In academic settings, CAS No. 1803719-30-3 serves as an advanced teaching example for retrosynthetic analysis, demonstrating orthogonal protecting group strategies and regioselective functionalization. Its inclusion in graduate-level organic chemistry curricula reflects the compound's didactic value.